Cas no 952958-59-7 (2-(2-Methoxy-5-methylphenyl)imidazo1,2-apyridine)

• Product Name: 2-(2-Methoxy-5-methylphenyl)imidazo1,2-apyridine
• CAS No: 952958-59-7
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 5032801
• Update Time: 2025-06-10

2-(2-Methoxy-5-methylphenyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-5-methylphenyl)imidazo[1,2-a]pyridine
• BBL021771
• STK894488
• H8617
• 2-(2-Methoxy-5-methylphenyl)imidazo1,2-apyridine

• Inchi： 1S/C15H14N2O/c1-11-6-7-14(18-2)12(9-11)13-10-17-8-4-3-5-15(17)16-13/h3-10H,1-2H3
• InChI Key： VFSKBVIPCILNPN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1=CN2C=CC=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.8
• Topological Polar Surface Area: 26.5

Additional information on 2-(2-Methoxy-5-methylphenyl)imidazo1,2-apyridine

2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine (CAS No. 952958-59-7): An Overview of a Promising Compound in Medicinal Chemistry

2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine (CAS No. 952958-59-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of 2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine consists of an imidazopyridine core fused with a substituted phenyl ring. The presence of the methoxy and methyl groups on the phenyl ring contributes to its distinct pharmacological properties. Recent studies have highlighted the importance of these substituents in modulating the compound's activity and selectivity.

In terms of its synthesis, 2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine can be prepared through a multi-step process involving the condensation of 2-methoxy-5-methylbenzaldehyde with an appropriate amine followed by cyclization to form the imidazopyridine ring. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of 2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine has been extensively studied in various in vitro and in vivo models. One of the most notable findings is its potent anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine has also demonstrated significant analgesic effects. Studies have indicated that it can reduce pain sensitivity in animal models of chronic pain, suggesting its potential as a novel analgesic agent. The mechanism underlying this effect is thought to involve modulation of nociceptive pathways in the central nervous system.

In addition to its therapeutic potential, 2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine has been explored for its neuroprotective properties. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings have sparked interest in further investigating its role as a neuroprotective agent.

The pharmacokinetic profile of 2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine has also been evaluated. It exhibits good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its development as an oral therapeutic agent. Furthermore, it has shown low toxicity in preclinical studies, suggesting a favorable safety profile.

In conclusion, 2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine (CAS No. 952958-59-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.